Cas no 3848-12-2 (Acetic acid, 2-chloro-,2-chloroethyl ester)

• Product Name: Acetic acid, 2-chloro-,2-chloroethyl ester
• CAS No: 3848-12-2
• MF: C₄H₆Cl₂O₂
• MW: 156.99523973465
• CID: 317166
• PubChem ID: 95920
• Update Time: 2025-04-19

Acetic acid, 2-chloro-,2-chloroethyl ester Chemical and Physical Properties

Names and Identifiers

• Acetic acid, 2-chloro-,2-chloroethyl ester
• 2-Chloro-1-chloromethoxy-ethan
• 2-chloroethyl chloroacetate
• Chloressigsaeure-2-chlorethylester
• 3848-12-2
• NSC42922
• NSC 42922
• AI3-18412
• Acetic acid, chloro-, 2-chloroethyl ester
• XPUCYTFPMSEFIN-UHFFFAOYSA-N
• AKOS006386499
• SCHEMBL10836462
• NSC-42922
• chloro-acetic acid 2-chloro-ethyl ester
• DTXSID50191795

• Inchi： 1S/C4H6Cl2O2/c5-1-2-8-4(7)3-6/h1-3H2
• InChI Key： XPUCYTFPMSEFIN-UHFFFAOYSA-N
• SMILES： ClCCOC(CCl)=O

Computed Properties

• Exact Mass: 155.97400
• Monoisotopic Mass: 155.974
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 4
• Complexity: 74.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Density: 1.3600
• Boiling Point: 218.43°C (rough estimate)
• Flash Point: 91.4°C
• Refractive Index: 1.4619 (estimate)
• PSA: 26.30000
• LogP: 1.00720